Cas no 1806965-50-3 (4-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-2-hydroxypyridine)

• Product Name: 4-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-2-hydroxypyridine
• CAS No: 1806965-50-3
• MF: C₇H₅ClF₃NO
• MW: 211.568911314011
• CID: 4881659
• Update Time: 2025-05-23

4-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-2-hydroxypyridine

• Inchi： 1S/C7H5ClF3NO/c8-2-3-1-4(9)12-7(13)5(3)6(10)11/h1,6H,2H2,(H,12,13)
• InChI Key： XZCBUYKVALQCIM-UHFFFAOYSA-N
• SMILES： ClCC1C=C(NC(C=1C(F)F)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 1.1
• Topological Polar Surface Area: 29.1

Additional information on 4-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-2-hydroxypyridine

Comprehensive Overview of 4-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-2-hydroxypyridine (CAS No. 1806965-50-3)

4-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-2-hydroxypyridine (CAS No. 1806965-50-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl, difluoromethyl, and hydroxypyridine functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features make it particularly valuable for designing fluorinated pyridine derivatives, which are increasingly sought after due to their enhanced metabolic stability and bioavailability.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in drug discovery and crop protection. Researchers are actively exploring 4-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-2-hydroxypyridine as a building block for small-molecule inhibitors and herbicides. Its chloromethyl group offers a reactive site for further functionalization, while the difluoromethyl moiety contributes to lipophilicity and binding affinity—a combination highly relevant to modern medicinal chemistry and agrochemical innovation.

The compound's CAS No. 1806965-50-3 is frequently searched in scientific databases, reflecting its growing importance in high-throughput screening and structure-activity relationship (SAR) studies. Users often inquire about its synthetic routes, solubility profiles, and commercial availability, underscoring its practical utility. Additionally, its potential role in addressing antimicrobial resistance (AMR) and sustainable agriculture aligns with global research priorities, making it a topic of interest in both academic and industrial circles.

From a technical perspective, 4-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-2-hydroxypyridine exhibits notable stability under standard laboratory conditions, though precautions are advised during handling due to its reactive chloromethyl substituent. Analytical techniques such as NMR spectroscopy and HPLC-MS are commonly employed to verify its purity, a critical factor for applications in preclinical development. The compound's logP value and hydrogen-bonding capacity further highlight its suitability for optimizing drug-like properties.

Emerging trends in green chemistry have also spurred interest in eco-friendly synthesis methods for this compound. Questions about catalytic fluorination and solvent-free reactions frequently appear in search queries, indicating a shift toward sustainable practices. As regulatory frameworks evolve, the ability to produce 1806965-50-3 with minimal environmental impact will likely become a competitive advantage for suppliers.

In summary, 4-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-2-hydroxypyridine (CAS No. 1806965-50-3) represents a compelling case study in the intersection of chemical innovation and real-world applications. Its multifaceted role in life sciences and alignment with contemporary research themes ensures its continued relevance in scientific discourse.